![molecular formula C12H9N3O B1481600 6-(furan-2-yl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole CAS No. 2098030-75-0](/img/structure/B1481600.png)
6-(furan-2-yl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
Overview
Description
6-(Furan-2-yl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole is a heterocyclic compound belonging to the class of pyrazoles. Pyrazoles are a class of organic compounds characterized by a five-membered ring system composed of three carbon atoms and two nitrogen atoms. 6-(Furan-2-yl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole has been studied for its potential applications in medicinal chemistry, and has shown to possess diverse biological activities.
Scientific Research Applications
Chemical Inhibitors and Drug Design
The furan and pyrazole components are integral in drug design, particularly as inhibitors of cytochrome P450 isoforms in human liver microsomes. These isoforms are crucial for drug metabolism, and understanding their inhibition can help predict drug-drug interactions (Khojasteh et al., 2011). Moreover, furanyl- or thienyl-substituted compounds, including those with furan and pyrazole rings, have been shown to possess significant antiviral, antitumor, and antimycobacterial activities. This highlights the importance of these structural units in medicinal chemistry (Ostrowski, 2022).
Heterocyclic Chemistry and Pharmacology
Pyrazoles, as a class of heterocyclic compounds, are foundational in organic chemistry and pharmacology. They are known for their basic and unsaturated nature, which contributes to their presence in many drugs and organic compounds. The study of pyrazoles and their derivatives is critical for understanding their wide range of biological activities (Bhattacharya et al., 2022).
Organophosphorus Chemistry
The study of organophosphorus azoles, including pyrazoles, provides insight into the stereochemical structure and the role of tetra-, penta-, and hexacoordinated phosphorus atoms. This research is crucial for the development of novel materials and pharmaceuticals (Larina, 2023).
Synthetic Methods and Biological Activities
The synthesis and bioevaluation of novel pyrazoles have been extensively reviewed, highlighting their importance in agrochemical and pharmaceutical industries. This includes the exploration of synthetic strategies and the biological activities associated with pyrazole derivatives (Sheetal et al., 2018).
Neurological Applications
Pyrazoline-containing compounds have shown promise as therapeutic targets for neurodegenerative disorders. This includes their potential in treating Alzheimer’s disease, Parkinson’s disease, and psychiatric disorders through various mechanisms such as acetylcholinesterase inhibition and monoamine oxidase inhibition (Ahsan et al., 2022).
properties
IUPAC Name |
6-(furan-2-yl)-1-prop-2-ynylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O/c1-2-5-14-6-7-15-12(14)9-10(13-15)11-4-3-8-16-11/h1,3-4,6-9H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AENRVCXIZISQOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C=CN2C1=CC(=N2)C3=CC=CO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(furan-2-yl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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